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Introduction

Fura Red AM is a fluorescent, ratiometric calcium indicator used for the quantitative
measurement of intracellular calcium concentrations ([Caz*]i) in live cells. As a membrane-
permeant acetoxymethyl (AM) ester, it readily loads into cells, where intracellular esterases
cleave the AM group, trapping the active Fura Red molecule. Fura Red is a visible light-
excitable analog of Fura-2, which minimizes phototoxicity and cellular autofluorescence often
associated with UV-excitable dyes.[1] Its ratiometric nature allows for accurate determination of
[Caz*]i, largely independent of dye concentration, cell thickness, and instrument settings.[2]
This makes Fura Red AM a valuable tool for studying calcium signaling pathways in various
research areas, including neuroscience, pharmacology, and drug discovery.

Principle of Ratiometric Calcium Imaging with Fura
Red

Fura Red exhibits a shift in its fluorescence excitation spectrum upon binding to Caz+. While
the emission wavelength remains relatively constant, the efficiency of excitation at different
wavelengths changes. Specifically, when excited at approximately 435 nm, the fluorescence
intensity is sensitive to Ca2* binding.[3][4] In contrast, excitation at around 470-488 nm results
in a Ca2*-insensitive fluorescence signal (isosbestic point).[1][5] By taking the ratio of the
fluorescence intensities emitted when excited at these two wavelengths, a quantitative
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measure of intracellular calcium concentration can be obtained. This ratiometric approach
corrects for variations in dye loading, photobleaching, and cell volume.[2]

Quantitative Data

The following table summarizes the key quantitative properties of Fura Red.

Property Value Reference

Excitation Wavelength (Ca2*-

~435 nm 3[4
bound) 151141
Excitation Wavelength (Ca2*-

~470 nm
free)
Emission Wavelength ~639-660 nm [11[31[5]
Dissociation Constant (Kd) for

~140-400 nM [6][7]
Ca2+
Molecular Weight ~1089 g/mol [3]

Applications

Fura Red AM is a versatile tool for investigating intracellular calcium dynamics in a wide range
of applications, including:

e G-Protein Coupled Receptor (GPCR) signaling: Monitoring [Ca?*]i changes in response to
agonist or antagonist binding to GPCRs.

 lon channel activity: Studying the function of voltage-gated and ligand-gated calcium
channels.

» Neurotransmitter release: Investigating the role of calcium in synaptic transmission.

e Drug screening: High-throughput screening of compounds that modulate intracellular calcium
levels.
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e Cell death and apoptosis: Examining the role of calcium dysregulation in programmed cell
death.

Signaling Pathway Diagram

A common application for Fura Red AM is the study of intracellular calcium release triggered by
the activation of G-protein coupled receptors (GPCRs). The diagram below illustrates this
signaling cascade.

Plasma Membrane

@B o — ...

Click to download full resolution via product page
Caption: GPCR-mediated intracellular calcium release pathway.

Experimental Protocols

This section provides a detailed protocol for loading Fura Red AM into live cells and performing
ratiometric calcium imaging.

Materials

o Fura Red AM (Acetoxymethyl ester)
¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Pluronic® F-127
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Probenecid (optional, for cell lines with active anion transporters)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Cell culture medium

Adherent or suspension cells

Fluorescence microscope or plate reader with appropriate filter sets for Fura Red

Stock Solution Preparation

e Fura Red AM Stock Solution (2-5 mM): Dissolve Fura Red AM in anhydrous DMSO to a final
concentration of 2-5 mM. For example, to make a 2 mM stock solution from 1 mg of Fura
Red AM (MW ~1089 g/mol ), add approximately 459 pL of DMSO. Vortex briefly to ensure
complete dissolution. Store the stock solution in small aliquots at -20°C, protected from light
and moisture.

e Pluronic® F-127 Stock Solution (10% wi/v): Dissolve 1 g of Pluronic® F-127 in 10 mL of
deionized water. This solution can be stored at 4°C.

¢ Probenecid Stock Solution (250 mM): Dissolve Probenecid in an equal molar amount of 1 M
NaOH, and then bring to the final volume with HBSS or water. Store at 4°C.

Cell Loading Protocol

The following workflow outlines the general steps for loading cells with Fura Red AM.
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Prepare Cells
(Plate adherent cells or
prepare suspension cells)

'
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(Fura Red AM, Pluronic F-127,
Probenecid in buffer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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